Nanoceria exhibit redox state-dependent catalase mimetic activity†

Chemical Communications Pub Date: 2010-03-11 DOI: 10.1039/B922024K

Abstract

In this study we have found that cerium oxide nanoparticles exhibit catalase mimetic activity. Surprisingly, the catalase mimetic activity correlates with a reduced level of cerium in the +3 state, in contrast to the relationship between surface charge and superoxide scavenging properties.

Graphical abstract: Nanoceria exhibit redox state-dependent catalase mimetic activity
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